An In-depth Technical Guide to the Mechanism of Action of GSK2830371
An In-depth Technical Guide to the Mechanism of Action of GSK2830371
For Researchers, Scientists, and Drug Development Professionals
Introduction
GSK2830371 is a potent and selective, orally active, allosteric inhibitor of Wild-type p53-induced phosphatase 1 (Wip1), also known as protein phosphatase 2C delta (PP2Cδ) or PPM1D.[1][2] Wip1 is a serine/threonine phosphatase that acts as a key negative regulator of the DNA damage response (DDR) and the p53 tumor suppressor pathway.[3][4] Its overexpression or amplification has been implicated in several cancers, making it an attractive therapeutic target.[4][5] This guide provides a comprehensive overview of the mechanism of action of GSK2830371, detailing its molecular interactions, cellular effects, and preclinical anti-tumor activity.
Core Mechanism of Action: Allosteric Inhibition of Wip1
GSK2830371 exerts its inhibitory effect on Wip1 through an allosteric mechanism.[1][2] It binds to a "flap" subdomain located near the Wip1 catalytic site.[2] This binding interaction is unique to Wip1, rendering GSK2830371 highly selective over other phosphatases in the PP2C family.[2] By binding to this allosteric site, GSK2830371 induces a conformational change in Wip1 that inhibits its catalytic activity.[2][5] This inhibition is independent of the active site, a characteristic that contributes to its specificity.
Furthermore, treatment with GSK2830371 has been shown to induce the ubiquitin-mediated degradation of the Wip1 protein itself, providing a dual mechanism to diminish Wip1 function within the cell.[5][6]
Impact on Cellular Signaling Pathways
The primary consequence of Wip1 inhibition by GSK2830371 is the sustained phosphorylation and activation of key proteins involved in the DNA damage response and p53 signaling pathways. Wip1 normally dephosphorylates and inactivates these proteins, effectively terminating the stress response.[3][7] By blocking this dephosphorylation, GSK2830371 amplifies and prolongs the activation of these critical tumor-suppressive pathways.
Key substrates of Wip1 that are affected by GSK2830371 include:
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p53: Inhibition of Wip1 leads to increased phosphorylation of p53 at Serine 15 (S15).[1][8] This phosphorylation enhances p53 stability and its transcriptional activity, leading to the upregulation of downstream targets like p21, a cyclin-dependent kinase inhibitor that mediates cell cycle arrest.[8][9]
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Checkpoint Kinase 2 (Chk2): GSK2830371 treatment results in elevated phosphorylation of Chk2 at Threonine 68 (T68).[1] Activated Chk2 is a crucial transducer of the DNA damage signal, further contributing to p53 activation and cell cycle arrest.
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Ataxia-Telangiectasia Mutated (ATM): The inhibitor increases the phosphorylation of ATM at Serine 1981 (S1981).[1] ATM is a primary sensor of DNA double-strand breaks and a key upstream activator of the DDR cascade, including Chk2 and p53.
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H2AX: Increased phosphorylation of H2AX at Serine 139 (γH2AX) is observed following GSK2830371 treatment.[1][3] γH2AX is a marker of DNA double-strand breaks and serves as a scaffold for the recruitment of DNA repair proteins.
The collective effect of maintaining the phosphorylated, active state of these proteins is a potentiation of the cellular response to DNA damage, leading to cell cycle arrest, senescence, and apoptosis in cancer cells, particularly those with wild-type TP53.[2][3]
Caption: Signaling pathway of GSK2830371 action.
Quantitative Data Summary
The following tables summarize the key quantitative data for GSK2830371 from various in vitro and in vivo studies.
Table 1: In Vitro Inhibitory Activity
| Parameter | Value | Substrate | Assay | Reference |
| IC50 | 6 nM | FDP | Phosphatase Assay | [8] |
| IC50 | 13 nM | phospho-p38 MAPK (T180) | Phosphatase Assay | [8] |
| GI50 | 2.65 µM ± 0.54 | N/A | Cell Growth Assay | [5][8] |
Table 2: Cellular Effects in Wip1-Amplified, p53 Wild-Type Cell Lines
| Cell Line | Treatment Concentration | Effect | Reference |
| MCF7 | 0.04 - 9 µM | Concentration-dependent increase in substrate phosphorylation | [8] |
| MCF7 | 2.5 µM | Time-dependent degradation of Wip1 over 8 hours | [8] |
| MX-1 | 0.001 - 10 µM | Concentration-dependent effects on cell growth | [8] |
Table 3: In Vivo Antitumor Efficacy in DOHH2 Tumor Xenograft Model
| Dosage Regimen | Duration | Tumor Growth Inhibition | Reference |
| 150 mg/kg, BID (twice daily) | 14 days | 41% | [8] |
| 150 mg/kg, TID (thrice daily) | 14 days | 68% | [8] |
| 75 mg/kg, BID (twice daily) | 14 days | Comparable to 150 mg/kg BID | [8] |
Experimental Protocols
Detailed methodologies for key experiments cited are provided below.
Growth Inhibition Assay
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Objective: To determine the effect of GSK2830371 on cell proliferation.
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Method:
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Cells are seeded into 96-well plates at a density of 200–400 cells per well.[1]
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On day 1, cells are treated with a dilution series of GSK2830371.[1]
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After 7 days of incubation, the CellTiter-Glo cell viability assay is used to determine the effects on cell growth.[1]
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Luminescent signal is detected on an EnVision 2104 plate reader.[1]
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The 50% growth inhibitory concentration (GI50) is calculated from the dose-response curve.[5][8]
-
Caption: Workflow for a growth inhibition assay.
Immunoblotting (Western Blot)
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Objective: To assess the phosphorylation status and protein levels of Wip1 substrates and other pathway components.
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Method:
-
Cells are treated with GSK2830371, often in combination with other agents like doxorubicin or MDM2 inhibitors, for specified durations.[10][11]
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Cell lysates are prepared, and protein concentrations are determined.
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Proteins are separated by SDS-PAGE and transferred to a membrane.
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The membrane is blocked and then incubated with primary antibodies specific for the proteins of interest (e.g., phospho-p53 (S15), phospho-Chk2 (T68), total p53, Wip1, etc.).
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The membrane is then incubated with a corresponding secondary antibody.
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Protein bands are visualized using a chemiluminescence detection system.
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In Vivo Xenograft Studies
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Objective: To evaluate the antitumor efficacy of orally administered GSK2830371.
-
Method:
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Tumor cells (e.g., DOHH2) are implanted subcutaneously into immunocompromised mice.[8]
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Once tumors reach a specified size, mice are randomized into treatment and control groups.
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GSK2830371 is administered orally (p.o.) at specified doses and schedules (e.g., 150 mg/kg BID).[8]
-
Tumor volume is measured regularly throughout the study.
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At the end of the study, tumors may be harvested for pharmacodynamic analysis (e.g., immunoblotting for phosphorylated substrates).[8]
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Synergistic Interactions
A significant aspect of GSK2830371's mechanism of action is its ability to potentiate the effects of other anti-cancer agents.
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With Genotoxic Agents: Co-treatment of GSK2830371 with doxorubicin results in a synergistic antiproliferative effect in tumor cells.[1] By preventing the dephosphorylation of key DDR proteins, GSK2830371 enhances and sustains the DNA damage signal induced by chemotherapy.
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With MDM2 Inhibitors: GSK2830371 markedly potentiates the response to MDM2 inhibitors (e.g., Nutlin-3, RG7388, HDM201) in TP53 wild-type cells.[5][6][10] MDM2 inhibitors work by stabilizing p53.[10] The addition of GSK2830371 further enhances p53 activity by increasing its phosphorylation, leading to a more profound and sustained p53-mediated response, including apoptosis.[5][9][10]
Caption: Logical relationship of synergistic drug action.
Conclusion
GSK2830371 is a highly specific, allosteric inhibitor of Wip1 phosphatase. Its mechanism of action is centered on the potentiation of the p53 and DNA damage response pathways by preventing the dephosphorylation of key signaling proteins. This leads to antiproliferative effects, particularly in TP53 wild-type cancer cells, and demonstrates significant synergy with both genotoxic agents and MDM2 inhibitors. The preclinical data strongly support the continued investigation of Wip1 inhibition as a promising therapeutic strategy in oncology.
References
- 1. selleckchem.com [selleckchem.com]
- 2. Allosteric Wip1 phosphatase inhibition through flap-subdomain interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Inhibition of WIP1 phosphatase sensitizes breast cancer cells to genotoxic stress and to MDM2 antagonist nutlin-3 - PMC [pmc.ncbi.nlm.nih.gov]
- 4. aacrjournals.org [aacrjournals.org]
- 5. aacrjournals.org [aacrjournals.org]
- 6. mdpi.com [mdpi.com]
- 7. oncotarget.com [oncotarget.com]
- 8. medchemexpress.com [medchemexpress.com]
- 9. WIP1 Inhibition by GSK2830371 Potentiates HDM201 through Enhanced p53 Phosphorylation and Activation in Liver Adenocarcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 10. In vitro and in vivo study of GSK2830371 and RG7388 combination in liver adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
